N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide
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Description
N-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C13H12N4O3 and its molecular weight is 272.264. The purity is usually 95%.
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Scientific Research Applications
Energetic Materials Development
The compound's structural relatives, particularly those incorporating the 1,2,4-oxadiazole ring, have been explored for their potential as insensitive energetic materials. These studies involve the synthesis and characterization of N-trinitroethylamino derivatives and energetic salts, demonstrating moderate thermal stabilities and insensitivity towards impact and friction. Such materials are evaluated for their detonation performance, offering alternatives to conventional explosives like TNT (Yu et al., 2017).
Heterocyclic Compound Synthesis
Research into the synthesis of N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles based on similar furan and pyrrole derivatives has been conducted. These studies highlight the compound's utility in generating a variety of heterocyclic derivatives, offering a pathway to novel chemical entities with potential biological activities (El-Essawy & Rady, 2011).
DNA Recognition and Gene Regulation
Related structures, such as polyamides containing pyrrole and oxadiazole rings, have been investigated for their ability to recognize specific DNA sequences in the minor groove. This research is significant for the development of molecular tools capable of regulating gene expression, with potential applications in treating diseases, including cancer. The synthesized polyamides show high specificity for certain DNA sequences, offering insights into the design of drugs targeting genetic elements (Chavda et al., 2010).
Pharmacological Potential
The oxadiazole and furan rings, as seen in this compound, are integral to various pharmacological studies. Compounds containing these motifs have been reviewed for their broad range of chemical and biological properties. Specifically, derivatives of 1,3,4-oxadiazoles have been reported to exhibit antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant activities, highlighting the therapeutic potential of such structures (Siwach & Verma, 2020).
Properties
IUPAC Name |
N-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O3/c1-17-5-2-3-10(17)12-15-11(20-16-12)7-14-13(18)9-4-6-19-8-9/h2-6,8H,7H2,1H3,(H,14,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKMNSVFMBHTTCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.